Cas no 46180-15-8 (Trethinium)
Trethinium structure
Product Name:Trethinium
Trethinium Chemical and Physical Properties
Names and Identifiers
-
- Trethinium
- Isoquinolinium, 2-ethyl-1,2,3,4-tetrahydro-2-methyl-
- Q27291441
- 2-Ethyl-1,2,3,4-tetrahydro-2-methylisoquinolin-2-ium
-
- Inchi： 1S/C12H18N/c1-3-13(2)9-8-11-6-4-5-7-12(11)10-13/h4-7H,3,8-10H2,1-2H3/q+1
- InChI Key： KTYUMBVKMXGUNR-UHFFFAOYSA-N
- SMILES： [N+]1(C)(CC)CC2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 176.143924578g/mol
- Monoisotopic Mass: 176.143924578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 0
Trethinium Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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